![molecular formula C26H28ClN5O10 B3061596 CD-832.HCl CAS No. 129904-55-8](/img/structure/B3061596.png)
CD-832.HCl
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Overview
Description
CD-832.HCL is a novel dihydropyridine derivative with a nitrate ester group. It is primarily known for its role as a voltage-gated calcium channel blocker, which makes it significant in the treatment of cardiovascular diseases such as hypertension and angina pectoris .
Preparation Methods
CD-832.HCL can be synthesized through several methods:
Chemical Reactions Analysis
CD-832.HCL undergoes various chemical reactions:
Oxidation: It can be oxidized to form corresponding oxides.
Reduction: Reduction reactions can yield dihydropyridine derivatives.
Substitution: Common reagents include tetrabutylammonium fluoride in tetrahydrofuran/dimethylformamide or sodium sulfide in dichloromethane/methanol.
Major products formed from these reactions include dihydropyridine monoesters and other derivatives depending on the specific reagents and conditions used.
Scientific Research Applications
CD-832.HCL has several scientific research applications:
Cardiovascular Research: It is used to study the effects of calcium channel blockers on blood pressure and heart rate.
Pharmacological Studies: Its role as a vasodilator is explored in various pharmacological studies to understand its potential in treating angina pectoris and hypertension.
Biological Research: It is used in experiments involving isolated arteries to study its inhibitory effects on contractions induced by potassium chloride.
Mechanism of Action
CD-832.HCL exerts its effects by blocking voltage-gated calcium channels. This inhibition prevents calcium influx into cardiac and vascular smooth muscle during depolarization, leading to vasodilation and reduced blood pressure . The compound selectively increases coronary blood flow without significantly affecting other major arteries .
Comparison with Similar Compounds
CD-832.HCL is compared with other calcium channel blockers such as nifedipine, diltiazem, and nicorandil:
Nifedipine: Primarily acts on vascular smooth muscle.
Diltiazem: Targets both cardiac and vascular smooth muscle.
Nicorandil: Known for its nitrate ester group and vasodilatory effects.
This compound is unique due to its selective action on coronary arteries and its longer-lasting vasodilatory effects compared to these compounds .
Similar compounds include:
- Nifedipine
- Diltiazem
- Nicorandil
properties
CAS RN |
129904-55-8 |
---|---|
Molecular Formula |
C26H28ClN5O10 |
Molecular Weight |
606.0 g/mol |
IUPAC Name |
3-O-(3-nitrooxypropyl) 5-O-[2-(pyridine-3-carbonylamino)ethyl] 2,6-dimethyl-4-(3-nitrophenyl)-1,4-dihydropyridine-3,5-dicarboxylate;hydrochloride |
InChI |
InChI=1S/C26H27N5O10.ClH/c1-16-21(25(33)39-11-5-12-41-31(37)38)23(18-6-3-8-20(14-18)30(35)36)22(17(2)29-16)26(34)40-13-10-28-24(32)19-7-4-9-27-15-19;/h3-4,6-9,14-15,23,29H,5,10-13H2,1-2H3,(H,28,32);1H |
InChI Key |
MWVXLKFCDZXILL-UHFFFAOYSA-N |
Canonical SMILES |
CC1=C(C(C(=C(N1)C)C(=O)OCCNC(=O)C2=CN=CC=C2)C3=CC(=CC=C3)[N+](=O)[O-])C(=O)OCCCO[N+](=O)[O-].Cl |
Origin of Product |
United States |
Synthesis routes and methods
Procedure details
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